Propargyl-PEG2-t-butyl ester
Propargyl-PEG2-t-butyl ester
Propargyl-PEG2-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media.
Brand Name:
Vulcanchem
CAS No.:
1807503-80-5
VCID:
VC0540316
InChI:
InChI=1S/C12H20O4/c1-5-7-14-9-10-15-8-6-11(13)16-12(2,3)4/h1H,6-10H2,2-4H3
SMILES:
CC(C)(C)OC(=O)CCOCCOCC#C
Molecular Formula:
C12H20O4
Molecular Weight:
228.29
Propargyl-PEG2-t-butyl ester
CAS No.: 1807503-80-5
Cat. No.: VC0540316
Molecular Formula: C12H20O4
Molecular Weight: 228.29
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Propargyl-PEG2-t-butyl ester is a PEG derivative containing a propargyl group and a t-butyl protected carboxyl group. The propargyl group can be reacted with azide-bearing compounds or biomolecules via copper catalyzed azide-alkyne Click Chemistry to yield a stable triazole linkage. The t-butyl protected carboxyl group can be deprotected under acidic conditions. The hydrophilic PEG spacer increases solubility in aqueous media. |
|---|---|
| CAS No. | 1807503-80-5 |
| Molecular Formula | C12H20O4 |
| Molecular Weight | 228.29 |
| IUPAC Name | tert-butyl 3-(2-prop-2-ynoxyethoxy)propanoate |
| Standard InChI | InChI=1S/C12H20O4/c1-5-7-14-9-10-15-8-6-11(13)16-12(2,3)4/h1H,6-10H2,2-4H3 |
| Standard InChI Key | DPARWKDJMUCBKM-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)CCOCCOCC#C |
| Appearance | Solid powder |
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